Cas no 899727-32-3 (1,6,7-trimethyl-3-propyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3-propyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 899727-32-3
• MF: C₂₀H₂₀F₃N₅O₂
• MW: 419.400314331055
• CID: 5555737
• Update Time: 2025-07-09

1,6,7-trimethyl-3-propyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7,8-trimethyl-2-propyl-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione
• 1,6,7-trimethyl-3-propyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H20F3N5O2/c1-5-10-26-17(29)15-16(25(4)19(26)30)24-18-27(11(2)12(3)28(15)18)14-8-6-13(7-9-14)20(21,22)23/h6-9H,5,10H2,1-4H3
• InChI Key： CCXLDQVAOJHISA-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])N1C(C([H])([H])[H])=C(C([H])([H])[H])N2C3C(N(C([H])([H])C([H])([H])C([H])([H])[H])C(N(C([H])([H])[H])C=3N=C21)=O)=O)(F)F

Additional information on 1,6,7-trimethyl-3-propyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

1,6,7-TriMethyl-3-Propyl-8-[4-(Trifluoromethyl)Phenyl]-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 899727-32-3, known as 1,6,7-trimethyl-3-propyl-8-[4-(trifluoromethyl)phenyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo purine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a fused imidazo-purine ring system with multiple substituents that contribute to its unique chemical properties and bioactivity.

Recent studies have highlighted the potential of imidazo[1,2-g]purine derivatives as promising candidates for the development of novel therapeutic agents. The presence of a trifluoromethyl group at the 4-position of the phenyl ring introduces significant electronic and steric effects that can enhance the compound's stability and bioavailability. Additionally, the trimethyl and propyl substituents on the purine ring contribute to its hydrophobicity and ability to interact with biological targets such as enzymes or receptors.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways involved in various disease states. For instance, research has demonstrated that imidazo[1,2-g]purine derivatives can act as potent inhibitors of kinases and other key enzymes associated with cancer progression and inflammation. The trifluoromethylphenyl group plays a critical role in enhancing the compound's selectivity for these targets while minimizing off-target effects.

Furthermore, the trimethyl substitution pattern on the purine ring has been shown to influence the compound's solubility and permeability across biological membranes. This is particularly important for drug delivery systems that require efficient absorption and distribution within the body. Recent advancements in nanotechnology have enabled researchers to formulate delivery systems that can encapsulate such compounds and enhance their therapeutic efficacy while reducing systemic toxicity.

The synthesis of 1,6,7-trimethyl-3-propyl-8-[4-(trifluoromethyl)phenyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves a series of intricate organic reactions that require precise control over reaction conditions to ensure high yields and purity. The use of microwave-assisted synthesis techniques has been reported to significantly accelerate the reaction process while maintaining product quality.

In terms of applications beyond therapeutics,imidazo[1,g]purine derivatives have also found utility in materials science due to their unique electronic properties. For example,the incorporation of such compounds into organic semiconductors has been shown to improve charge transport characteristics,a property that could be leveraged in next-generation electronic devices.

Looking ahead,the continued exploration of imidazo[1,g]purine derivatives like CAS No. 899727-32-3 holds immense promise for advancing both medicinal chemistry and materials science.The ability to fine-tune their structures through strategic substitution patterns will undoubtedly unlock new opportunities for developing innovative solutions across multiple disciplines.